Cas no 16464-38-3 (4-Hexyn-3-ol,3-methyl-6-[2-(1-piperidinyl)ethoxy]-)

• Product name: 4-Hexyn-3-ol,3-methyl-6-[2-(1-piperidinyl)ethoxy]-
• CAS No: 16464-38-3
• MF: C₁₄H₂₅NO₂
• MW: 239.353804349899
• CID: 210527
• PubChem ID: 140080

4-Hexyn-3-ol,3-methyl-6-[2-(1-piperidinyl)ethoxy]- Chemical and Physical Properties

Names and Identifiers

• 4-Hexyn-3-ol,3-methyl-6-[2-(1-piperidinyl)ethoxy]-
• 3-methyl-6-(2-piperidin-1-ylethoxy)hex-4-yn-3-ol
• 4-Hexyn-3-ol, 3-methyl-6-(2-piperidinoethoxy)-
• 4-Hexyn-3-ol, 3-methyl-6-(2-piperidinoethoxy)-,
• 3-METHYL-6-[2-(PIPERIDIN-1-YL)ETHOXY]HEX-4-YN-3-OL
• DTXSID70936963
• 16464-38-3

• Inchi： InChI=1S/C14H25NO2/c1-3-14(2,16)8-7-12-17-13-11-15-9-5-4-6-10-15/h16H,3-6,9-13H2,1-2H3
• InChI Key： RVIQXFQDUFBZSM-UHFFFAOYSA-N
• SMILES： CC(O)(C#CCOCCN1CCCCC1)CC

Computed Properties

• Exact Mass: 239.18865
• Monoisotopic Mass: 239.189
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• Density: 1.006
• Boiling Point: 358.6°C at 760 mmHg
• Flash Point: 170.7°C
• Refractive Index: 1.497
• PSA: 32.7